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Compound of Interest

Compound Name:
1-Decyl-3-methylimidazolium

chloride

Cat. No.: B067855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Decyl-3-methylimidazolium
chloride ([C10MIM]Cl), an ionic liquid with significant applications across various scientific

disciplines. The document details its chemical structure, physicochemical properties, synthesis,

and key applications, with a focus on presenting quantitative data and experimental

methodologies for a technical audience.

Chemical Identity and Structure
1-Decyl-3-methylimidazolium chloride is an organic salt belonging to the imidazolium class

of ionic liquids.[1] It is characterized by a positively charged imidazolium ring with a methyl and

a decyl substituent, and a chloride anion.[1] This amphiphilic structure, with a polar imidazolium

head and a nonpolar decyl tail, is responsible for its unique properties and diverse applications.

[2]

Below is the chemical structure of 1-Decyl-3-methylimidazolium chloride:

Caption: Chemical structure of 1-Decyl-3-methylimidazolium chloride.
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Identifier Value

IUPAC Name 1-decyl-3-methylimidazol-3-ium chloride[1][2]

CAS Number 171058-18-7[2][3]

Molecular Formula C₁₄H₂₇ClN₂[1][4]

Molecular Weight 258.83 g/mol [1][2][4]

SMILES String
CCCCCCCCCCN1C=C--INVALID-LINK--C.[Cl-]

[5]

InChI Key HTZVLLVRJHAJJF-UHFFFAOYSA-M[2][6]

Physicochemical Properties
1-Decyl-3-methylimidazolium chloride is typically a colorless to light yellow viscous liquid at

room temperature.[4][7] Its physical and chemical properties are summarized in the table

below.

Table 2: Physicochemical Data

Property Value

Appearance Colorless to slightly yellow liquid[4][7]

Density 0.99 g/mL (at 25 °C)[4][5]

Melting Point 37 °C[5]

Refractive Index n20/D 1.50[4]

Water Solubility Soluble[7]

Thermal Stability Stable up to 300°C[7]

Synthesis and Experimental Protocols
The most common method for synthesizing 1-Decyl-3-methylimidazolium chloride is through

the quaternization of 1-methylimidazole with 1-chlorodecane.[2][5][8] This is a type of N-
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alkylation reaction.[2]

1-Methylimidazole

Quaternization Reaction
(Reflux)

1-Chlorodecane

1-Decyl-3-methylimidazolium chloride

Purification
(e.g., Solvent Evaporation)

Purified [C10MIM]Cl

Click to download full resolution via product page

Caption: General synthesis workflow for 1-Decyl-3-methylimidazolium chloride.

A typical laboratory-scale synthesis protocol is as follows:

Reactant Preparation: Equimolar amounts of 1-methylimidazole and 1-chlorodecane are

used. For instance, 40 mmol (3.24 g) of 1-methylimidazole and 40 mmol of 1-chlorodecane.

Reaction: The reactants are mixed, often without a solvent, and heated under reflux. The

reaction progress can be monitored by techniques such as thin-layer chromatography.

Purification: After the reaction is complete, the resulting product is purified. This often

involves removing any unreacted starting materials by washing with a suitable solvent (e.g.,

ethyl acetate). The final product is then dried under vacuum to remove any residual solvent.
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Spectral Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for characterizing the

structure of 1-Decyl-3-methylimidazolium chloride.

¹H NMR: The ¹H NMR spectrum will show characteristic peaks for the protons on the

imidazolium ring, the methyl group, and the decyl chain. The chemical shift of the proton at

the C2 position of the imidazolium ring is particularly sensitive to the solvent environment

and ion pairing.[9]

¹³C NMR: The ¹³C NMR spectrum provides information on the carbon skeleton of the

molecule.

Detailed NMR studies have been conducted to investigate the effects of different solvents on

the ion pairing of [C10MIM]Cl.[9] For experimental details on NMR sample preparation, a

common procedure involves drying the ionic liquid under vacuum at an elevated temperature

(e.g., 333 K for 24 hours) and preparing solutions in deuterated solvents within NMR tubes.[9]

Applications in Research and Development
The unique properties of 1-Decyl-3-methylimidazolium chloride make it a versatile

compound in various fields.

Table 3: Applications of 1-Decyl-3-methylimidazolium chloride
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Field Application

Green Chemistry
A greener alternative to volatile organic solvents

in chemical reactions.[4]

Electrochemistry

Used as an electrolyte in batteries and

supercapacitors due to its ionic conductivity and

wide electrochemical window.[2][4][7]

Catalysis

Acts as a catalyst and a solvent in organic

synthesis, potentially increasing reaction rates

and yields.[2][7]

Nanomaterial Synthesis

Functions as a structure-directing agent in the

synthesis of mesoporous materials and

nanoparticles.[2]

Biotechnology
Employed in the extraction and purification of

biomolecules and as a protein stabilizer.[4][7]

Pharmaceuticals
Investigated as a drug delivery agent and as a

solubilizer for poorly soluble drugs.[7]

Surfactant
Its amphiphilic nature allows it to act as a

surfactant.[2][7]

Safety and Handling
1-Decyl-3-methylimidazolium chloride is classified as an irritant. Proper safety precautions

should be taken when handling this chemical.

Table 4: GHS Hazard Information

Hazard Class Hazard Statement

Skin irritation (Category 2) H315: Causes skin irritation[1][3]

Eye irritation (Category 2) H319: Causes serious eye irritation[1][3]

Specific target organ toxicity - single exposure

(Category 3)
H335: May cause respiratory irritation[1][3]
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Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a lab

coat.[3]

Handling: Avoid contact with skin, eyes, and inhalation of vapors.[3] Use in a well-ventilated

area or under a fume hood.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10] It may

be hygroscopic and moisture-sensitive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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